Cas no 621-21-6 (1,4-Pentadien-3-one,1,5-bis(3-nitrophenyl)-)

• Product Name: 1,4-Pentadien-3-one,1,5-bis(3-nitrophenyl)-
• CAS No: 621-21-6
• MF: C₁₇H₁₂N₂O₅
• MW: 324.28758430481
• CID: 508961
• Update Time: 2026-04-29

1,4-Pentadien-3-one,1,5-bis(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Pentadien-3-one,1,5-bis(3-nitrophenyl)-
• 1,5-bis(3-nitrophenyl)penta-1,4-dien-3-one
• (1E)-1,5-bis(3-nitrophenyl)penta-1,4-dien-3-one
• (1Z,4E)-1,5-bis(3-nitrophenyl)penta-1,4-dien-3-one
• 1,4-Pentadien-3-one, 1,5-bis(m-nitrophenyl)-
• 1,5-Bis(m-nitrophenyl)-1,4-pentadien-3-one
• AI3-08904
• BRN 2627089

Computed Properties

• Exact Mass: 324.07466
• Monoisotopic Mass: 324.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109A^2

Experimental Properties

• Density: 1.37
• Boiling Point: 533.8°C at 760 mmHg
• Flash Point: 258.8°C
• Refractive Index: 1.692
• PSA: 103.35
• LogP: 4.84510